![molecular formula C12H20N4OS B2808166 3-methyl-N-(4-(pyrrolidin-1-yl)butyl)-1,2,4-thiadiazole-5-carboxamide CAS No. 1448059-18-4](/img/structure/B2808166.png)
3-methyl-N-(4-(pyrrolidin-1-yl)butyl)-1,2,4-thiadiazole-5-carboxamide
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Description
3-methyl-N-(4-(pyrrolidin-1-yl)butyl)-1,2,4-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C12H20N4OS and its molecular weight is 268.38. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
- Synthesis and Antibacterial Activity : Research has shown that derivatives of pyrrolidinone, which includes structures similar to 3-methyl-N-(4-(pyrrolidin-1-yl)butyl)-1,2,4-thiadiazole-5-carboxamide, possess significant antibacterial properties. These compounds were synthesized and tested against various bacteria, demonstrating excellent antibacterial activity (Balandis et al., 2019).
Synthesis and Structural Analysis
- Synthesis and Rearrangement Studies : Investigations into the synthesis and rearrangement of similar 1,2,4-thiadiazole derivatives highlight the potential of these compounds in creating new chemicals with potential applications in various fields (Dürüst et al., 1991).
- New Synthesis Procedures : New procedures for synthesizing pyrazolo[1,5-c][1,3,5]thiadiazine derivatives, closely related to the thiadiazole structure, have been developed, providing insights into novel synthesis methods that could be applied to similar compounds (Vicentini et al., 1994).
Antimicrobial Properties
- Synthesis and Antimicrobial Agents : Research involving the synthesis of pyrrole derivatives with structures similar to 1,2,4-thiadiazoles has shown these compounds to have promising antimicrobial properties. This suggests potential applications of this compound in antimicrobial research (2020).
Biochemical and Medicinal Research
- Biological Activity and Prodrug Synthesis : Studies involving the synthesis and biological activities of related thiadiazole compounds provide insights into their potential as prodrugs for various medicinal applications (Patterson et al., 1992).
- Lithiation of Heteroaromatic Compounds : Research on the lithiation of thiadiazoles and related compounds contributes to our understanding of their chemical properties and potential applications in drug synthesis and other areas of chemical research (Micetich, 1970).
Properties
IUPAC Name |
3-methyl-N-(4-pyrrolidin-1-ylbutyl)-1,2,4-thiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4OS/c1-10-14-12(18-15-10)11(17)13-6-2-3-7-16-8-4-5-9-16/h2-9H2,1H3,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSOIBHRWAVQVJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)C(=O)NCCCCN2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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